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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806328

A Comparative Guide to the Properties of 2-
Aminoethanol Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties of 2-
aminoethanol sulfate, its precursor 2-aminoethanol (monoethanolamine), and its biologically
significant downstream product, taurine. The information presented herein is compiled from
published experimental data to facilitate cross-validation and support research and
development endeavors.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-aminoethanol sulfate,
2-aminoethanol, and taurine, based on available experimental data.
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2-Aminoethanol

2-Aminoethanol

Property (Monoethanolamin Taurine

Sulfate

e)

Molecular Formula C2H7NO4S C2H7NO C2H7NOsS
Molecular Weight 141.15 g/mol [1] 61.08 g/mol 125.15 g/mol

White to slightly beige ]

] ) Colorless, viscous ] ) )
Appearance fine crystalline o White crystalline solid

liquid
powder[1]
] ] 277 °C (decomposes) ~300 °C

Melting Point 10.5°C

[1112] (decomposes)

- , 296.49 °C (at 101.325

Boiling Point ) 170 °C Decomposes

kPa) (estimate)[1]

) 1.344 g/lcm3 (estimate)
Density o 1.012 g/cm3 1.734 g/cm3
Solubility in Water Soluble[1] Miscible Soluble
~1.5 (sulfonic acid

pKa -4.33 (Predicted)[3] 9.5 group), ~9.0 (amino

group)

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined

below, providing a framework for the replication and validation of the presented data.

Melting Point Determination

The melting point of a solid is determined by heating a small sample in a capillary tube and

observing the temperature range over which the substance melts.

Procedure:

o A small amount of the finely powdered solid is packed into a capillary tube, sealed at one

end.
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e The capillary tube is placed in a melting point apparatus, adjacent to a calibrated
thermometer.

e The sample is heated at a controlled rate.

e The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Solubility Determination

The solubility of a substance in a particular solvent is determined by preparing a saturated
solution at a specific temperature and then quantifying the concentration of the solute.

Procedure:

¢ An excess amount of the solid is added to a known volume of the solvent in a sealed
container.

e The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium
(saturation).

e The undissolved solid is separated from the solution by filtration or centrifugation.

» A known volume of the saturated solution is carefully removed, and the solvent is
evaporated.

e The mass of the remaining solid is measured to determine the solubility.

Density Measurement (for liquids and solutions)

The density of a liquid or solution is determined by measuring the mass of a known volume.
Procedure:

o A specific volume of the liquid is accurately measured using a calibrated pycnometer or
volumetric flask.

e The mass of the liquid is determined using an analytical balance.
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e The density is calculated by dividing the mass of the liquid by its volume.

Viscosity Measurement

The viscosity of a liquid can be determined using a viscometer, which measures the resistance
of the fluid to flow.

Procedure (using a capillary viscometer):

A known volume of the liquid is introduced into the viscometer.

e The viscometer is placed in a constant temperature bath to allow the liquid to reach thermal
equilibrium.

o The time taken for the liquid to flow between two marked points on the capillary is measured.

e The kinematic viscosity is calculated from the flow time and the viscometer constant. The
dynamic viscosity can then be determined by multiplying the kinematic viscosity by the
density of the liquid.

Visualizing Chemical Relationships and Processes

The following diagrams illustrate the synthesis pathway of taurine from 2-aminoethanol and the
experimental workflow for determining the melting point of a solid.
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Caption: Synthesis pathway of taurine from 2-aminoethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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